Cas no 1548942-23-9 (3-(3-bromo-2-methoxyphenyl)prop-2-enoic acid)

• Product Name: 3-(3-bromo-2-methoxyphenyl)prop-2-enoic acid
• CAS No: 1548942-23-9
• MF: C₁₀H₉BrO₃
• MW: 257.080662488937
• CID: 6462889
• PubChem ID: 112499152
• Update Time: 2025-05-24

3-(3-bromo-2-methoxyphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-2-methoxyphenyl)prop-2-enoic acid
• EN300-1913416
• 1548942-23-9

• Inchi： 1S/C10H9BrO3/c1-14-10-7(5-6-9(12)13)3-2-4-8(10)11/h2-6H,1H3,(H,12,13)/b6-5+
• InChI Key： UOFWWUYKZWAQGO-AATRIKPKSA-N
• SMILES： BrC1=CC=CC(/C=C/C(=O)O)=C1OC

Computed Properties

• Exact Mass: 255.97351g/mol
• Monoisotopic Mass: 255.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(3-bromo-2-methoxyphenyl)prop-2-enoic acid

3-(3-Bromo-2-Methoxyphenyl)Prop-2-Enoic Acid: A Comprehensive Overview

3-(3-Bromo-2-Methoxyphenyl)Prop-2-Enoic Acid, identified by the CAS Registry Number 1548942-23-9, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a bromine atom, a methoxy group, and an enoic acid moiety. These functional groups contribute to its diverse chemical properties and potential applications in drug discovery and material science.

The molecular structure of 3-(3-Bromo-2-Methoxyphenyl)Prop-2-Enoic Acid is composed of a benzene ring substituted with bromine at the 3-position and a methoxy group at the 2-position. The propenoic acid group is attached to the benzene ring at the 1-position, forming a conjugated system that enhances its stability and reactivity. This conjugation plays a crucial role in determining the compound's electronic properties, making it a valuable substrate for various chemical reactions.

Recent studies have highlighted the potential of this compound in medicinal chemistry, particularly in the development of novel therapeutic agents. The presence of bromine and methoxy groups provides opportunities for further functionalization, enabling the creation of derivatives with enhanced bioactivity. For instance, researchers have explored the use of this compound as a precursor for synthesizing bioisosteres, which are molecules with similar physical properties but different chemical structures, potentially offering improved pharmacokinetic profiles.

In addition to its medicinal applications, 3-(3-Bromo-2-Methoxyphenyl)Prop-2-Enoic Acid has been investigated for its role in materials science. The compound's ability to form stable conjugated systems makes it a promising candidate for use in organic electronics, such as in the development of semiconducting materials or light-emitting diodes (LEDs). Recent advancements in this area have demonstrated that derivatives of this compound can exhibit desirable electronic properties, paving the way for future innovations in electronic devices.

The synthesis of 3-(3-Bromo-2-Methoxyphenyl)Prop-2-Enoic Acid typically involves multi-step organic reactions, including nucleophilic substitution, oxidation, and coupling reactions. These methods are optimized to ensure high yields and purity, which are critical for downstream applications. Researchers have also explored green chemistry approaches to synthesize this compound, aiming to minimize environmental impact while maintaining efficiency.

From an analytical standpoint, this compound can be characterized using various spectroscopic techniques such as nuclear magnetic resonance (NMR), infrared (IR), and ultraviolet-visible (UV-vis) spectroscopy. These methods provide insights into its molecular structure, functional groups, and electronic transitions, which are essential for understanding its reactivity and behavior in different chemical environments.

In conclusion, 3-(3-Bromo-2-Methoxyphenyl)Prop-2-Enoic Acid, with its unique structure and versatile functional groups, represents a valuable molecule with wide-ranging applications across multiple disciplines. As research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in both academic and industrial settings.